2-(5-Ethyl-1H-indol-3-ylmethyl)-malonic acid diethyl ester

• Molecular Formula: C18H23NO4
• Molecular Weight: 317.4 g/mol
• IUPAC Name: diethyl 2-[(5-ethyl-1H-indol-3-yl)methyl]propanedioate
• InChI: InChI=1S/C18H23NO4/c1-4-12-7-8-16-14(9-12)13(11-19-16)10-15(17(20)22-5-2)18(21)23-6-3/h7-9,11,15,19H,4-6,10H2,1-3H3
• InChI Key: VTZNPZUFSFBYBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)NC=C2CC(C(=O)OCC)C(=O)OCC

Description

2-(5-Ethyl-1H-indol-3-ylmethyl)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C18H23NO4 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 5-Ethylgramine (1.25 g, 6.18 mmol) was combined with diethyl malonate (2.85 mL, 18.54 mmol) and heated to 120° C. until a homogeneous solution was formed. To this mixture was added sodium metal (100 mg, 4.36 mmol) and the mixture was stirred at 120° C. for 24 hours. TLC indicated the completion of the reaction. The reaction was allowed to cool to room temperature and a solution of 5% HCl (aqueous) was slowly added to the mixture and the resulting product was extracted with EtOAc. The organic layer was washed with saturated sodium bicarbonate, dried over anhydrous magnesium sulafate, filtered and evaporated to give compound 12 as a white solid (1.67 g; 85% yield; M+1=318.4). The product was taken into the next step without purification.